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Introduction
The ilicicolins are a class of structurally related natural products derived from fungi, such as

Cylindrocladium iliciola and Gliocadium roseum.[1] This technical guide provides an in-depth

overview of the biological activities of the ilicicolin family, with a primary focus on the most

extensively studied analog, Ilicicolin H. While data on other analogs such as Ilicicolin C, F, J,

and K is limited, this document consolidates the available information to present a

comprehensive resource on this promising class of antifungal agents. Ilicicolins exhibit a potent

and broad-spectrum antifungal activity, making them a subject of significant interest for the

development of novel therapeutics.[2][3]

Mechanism of Action: Inhibition of Mitochondrial
Respiration
The primary molecular target of the ilicicolin family is the mitochondrial cytochrome bc1

complex, also known as Complex III of the electron transport chain.[1][2] Ilicicolin H specifically

binds to the Qn (quinone reduction) site of this complex. This binding action effectively halts the

electron transfer process, leading to an inhibition of mitochondrial respiration and,

consequently, fungal cell death. This targeted mechanism of action is distinct from that of major

existing classes of antifungal drugs, presenting a valuable avenue for combating drug-resistant

fungal strains.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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